3-[(4-biphenylylcarbonyl)amino]phenyl 4-biphenylcarboxylate

• IUPAC Name: [3-[(4-phenylbenzoyl)amino]phenyl] 4-phenylbenzoate
• InChI: InChI=1S/C32H23NO3/c34-31(27-18-14-25(15-19-27)23-8-3-1-4-9-23)33-29-12-7-13-30(22-29)36-32(35)28-20-16-26(17-21-28)24-10-5-2-6-11-24/h1-22H,(H,33,34)
• InChI Key: WZETXARXTAIMQW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)NC3=CC(=CC=C3)OC(=O)C4=CC=C(C=C4)C5=CC=CC=C5
• Molecular Formula: C32H23NO3
• Molecular Weight: 469.5 g/mol

Description

3-[(4-biphenylylcarbonyl)amino]phenyl 4-biphenylcarboxylate is a chemical compound that belongs to the class of organic molecules known as biphenyls and derivatives. It is commonly used in scientific research applications due to its unique chemical properties and mechanism of action.

Mechanism of Action

The mechanism of action of 3-[(4-biphenylylcarbonyl)amino]phenyl 4-biphenylcarboxylate involves its ability to bind to specific biomolecules and undergo a fluorescence emission upon excitation with light of a specific wavelength. This property makes it useful for detecting the presence of biomolecules in various biological samples.
Biochemical and Physiological Effects:
3-[(4-biphenylylcarbonyl)amino]phenyl 4-biphenylcarboxylate does not have any known biochemical or physiological effects on living organisms. It is primarily used as a research tool in the laboratory setting.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[(4-biphenylylcarbonyl)amino]phenyl 4-biphenylcarboxylate in lab experiments include its high sensitivity and specificity for detecting biomolecules, as well as its ease of use and low cost. However, its limitations include its potential for interfering with other fluorescent probes and its limited ability to penetrate certain biological samples.

Future Directions

There are several future directions for the use of 3-[(4-biphenylylcarbonyl)amino]phenyl 4-biphenylcarboxylate in scientific research. One potential area of interest is the development of new ligands for use in catalysis and other applications. Another potential area of interest is the use of this compound in the development of new diagnostic tools for detecting various diseases and conditions. Additionally, further research is needed to fully understand the mechanism of action and potential applications of this compound in various fields of science.

Synthesis Methods

The synthesis of 3-[(4-biphenylylcarbonyl)amino]phenyl 4-biphenylcarboxylate involves the reaction of 4-biphenylcarboxylic acid with 4-aminobenzophenone in the presence of a catalyst such as sulfuric acid. The resulting product is then purified using various techniques such as recrystallization and column chromatography.

Scientific Research Applications

3-[(4-biphenylylcarbonyl)amino]phenyl 4-biphenylcarboxylate has a wide range of scientific research applications. It is commonly used as a fluorescent probe for detecting the presence of certain biomolecules such as proteins and nucleic acids. It is also used as a ligand in the synthesis of various metal complexes for use in catalysis and other applications.